Benzyl (2R,3S)-3-amino-2-methylpiperidine-1-carboxylate

• IUPAC Name: benzyl (2R,3S)-3-amino-2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-11-13(15)8-5-9-16(11)14(17)18-10-12-6-3-2-4-7-12/h2-4,6-7,11,13H,5,8-10,15H2,1H3/t11-,13+/m1/s1
• InChI Key: DQLSXOAEXCBESC-YPMHNXCESA-N
• Canonical SMILES: CC1C(CCCN1C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H]1[C@H](CCCN1C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

Benzyl (2R,3S)-3-amino-2-methylpiperidine-1-carboxylate, also known as benzyl-2R,3S-amino-3-methylpiperidine-1-carboxylate, is a chiral compound used in the synthesis of a variety of compounds. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Benzyl-2R,3S-amino-3-methylpiperidine-1-carboxylate is a versatile intermediate that can be used in a variety of reactions.

Scientific Research Applications

• Catalyzed Methylation and Arylation : The compound has been used in palladium-catalyzed methylation and arylation of C-H bonds in carboxylic acids. This includes the facilitation of Pd-insertions into sp3 β-C−H bonds in aliphatic acids, achieved through C−H activation/C−C coupling sequences (Giri et al., 2007).

• Synthesis of Benzyl Esters : Research demonstrates the utility of the compound in the synthesis of benzyl esters from carboxylic acids. This process is mediated by triethylamine and is notable for its compatibility with various sensitive functionalities (Tummatorn et al., 2007).

• Benzylation of Alcohols : The compound has been used in the benzylation of alcohols, utilizing a stable, neutral organic salt for converting alcohols into benzyl ethers (Poon & Dudley, 2006).

• Synthesis and Ring Opening of Aziridine-2-Carboxylates : It has been involved in synthesizing and opening aziridine-2-carboxylates rings, which is significant for the preparation of various amino acids and derivatives (Lee et al., 2001).

• Photocarboxylation : The compound plays a role in the photocarboxylation of benzylic C–H bonds with CO2, contributing to the creation of 2-arylpropionic acids under metal-free conditions (Meng et al., 2019).

• Iron-Catalyzed Ortho-Alkylation : It is used in iron-catalyzed ortho-alkylation of carboxamides, demonstrating high levels of regioselectivity and efficiency in benzylation reactions (Fruchey et al., 2014).